Cas no 22343-46-0 (Virescenol A)
Virescenol A structure
Product Name:Virescenol A
CAS No:22343-46-0
MF:C20H32O3
MW:320.466286659241
CID:268680
Update Time:2024-02-29
Virescenol A Chemical and Physical Properties
Names and Identifiers
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- 2,3-Phenanthrenediol,7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1-(hydroxymethyl)-1,4a,7-trimethyl-,(1S,2R,3R,4aR,4bS,7S,10aR)-
- (13S)-7,15-Pimaradiene-2α,3β,19-triol
- 2,3-Phenanthrenediol,7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1-(hydroxymethyl)-1,4a,7-trimethyl-,(1S,2R,3R,4aR,4bS
- 2,3-Phenanthrenediol,7-ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1-(hydroxymethyl)-1,4a,7-trimethyl-,[1S-(1a,2a,3b,4aa,4bb,7b,10ab)]-
- Podocarp-7-ene-2a,3b,16-triol, 13b-methyl-13-vinyl- (8CI)
- Virescenol A
- L4173V0IAN
-
- Inchi: 1S/C20H32O3/c1-5-18(2)9-8-14-13(10-18)6-7-16-19(14,3)11-15(22)17(23)20(16,4)12-21/h5-6,14-17,21-23H,1,7-12H2,2-4H3/t14-,15+,16+,17-,18-,19+,20+/m0/s1
- InChI Key: MFRPASSMPOECIY-AKIVOZEDSA-N
- SMILES: O[C@H]1[C@@H](C[C@]2(C)[C@H]3CC[C@@](C=C)(C)CC3=CC[C@H]2[C@@]1(C)CO)O
Computed Properties
- Exact Mass: 320.235
- Monoisotopic Mass: 320.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
Virescenol A Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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